(1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride
Overview
Description
(1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride, also known as NTMTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In
Mechanism of Action
The mechanism of action of (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride is not fully understood, but it is believed to act as a dopamine and serotonin releaser. This means that it increases the release of these neurotransmitters in the brain, leading to increased activity in certain regions. This effect is thought to underlie many of the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, as well as to increase the release of dopamine and serotonin in the brain. This compound has also been found to have anxiolytic and antidepressant effects, and has been shown to reduce the symptoms of anxiety and depression in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride for lab experiments is its specificity for dopamine and serotonin release. This allows researchers to study the effects of these neurotransmitters in a more targeted way. However, there are also limitations to using this compound in lab experiments. For example, its effects may vary depending on the species and strain of animal used, and it may not be suitable for all types of experiments.
Future Directions
There are many potential future directions for research on (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride. One area of interest is the role of this compound in addiction and reward. This compound has been shown to increase the release of dopamine in the brain, which is a key neurotransmitter involved in addiction and reward. Further research could help to elucidate the mechanisms underlying these effects, and could lead to the development of new treatments for addiction and related disorders. Other potential future directions include investigating the effects of this compound on other neurotransmitter systems, as well as exploring its potential therapeutic applications in other areas of medicine.
Scientific Research Applications
(1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride has been found to have a variety of applications in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the role of certain neurotransmitters in the brain, such as dopamine and serotonin. This compound has also been used to investigate the effects of drugs on the brain, as well as to study the mechanisms of addiction and reward.
properties
IUPAC Name |
1-naphthalen-1-yl-N-(thiophen-2-ylmethyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NS.ClH/c1-2-9-16-13(5-1)6-3-7-14(16)11-17-12-15-8-4-10-18-15;/h1-10,17H,11-12H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTPVOQNXDXGGOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CNCC3=CC=CS3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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